3-(5-methyl-1H-benzimidazol-2-yl)propan-1-amine dihydrochloride
CAS No.: 1169950-70-2
Cat. No.: VC4386631
Molecular Formula: C11H17Cl2N3
Molecular Weight: 262.18
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1169950-70-2 |
|---|---|
| Molecular Formula | C11H17Cl2N3 |
| Molecular Weight | 262.18 |
| IUPAC Name | 3-(6-methyl-1H-benzimidazol-2-yl)propan-1-amine;dihydrochloride |
| Standard InChI | InChI=1S/C11H15N3.2ClH/c1-8-4-5-9-10(7-8)14-11(13-9)3-2-6-12;;/h4-5,7H,2-3,6,12H2,1H3,(H,13,14);2*1H |
| Standard InChI Key | ZFPQNWQLDSROCX-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C=C1)N=C(N2)CCCN.Cl.Cl |
Introduction
3-(5-methyl-1H-benzimidazol-2-yl)propan-1-amine dihydrochloride is a chemical compound with the molecular formula C₁₁H₁₇Cl₂N₃ and a molecular weight of approximately 262.18 g/mol . It is a derivative of benzimidazole, a class of compounds known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.
Synonyms and Identifiers
-
CAS Number: 1169950-70-2
-
PubChem CID: 19195700
-
InChIKey: ZFPQNWQLDSROCX-UHFFFAOYSA-N
Use in Research
This compound is primarily used for research purposes, including chemical synthesis and biological studies. It is not intended for use as a pharmaceutical, food, or household product .
Biological Activity
Although specific biological activities of 3-(5-methyl-1H-benzimidazol-2-yl)propan-1-amine dihydrochloride are not widely reported, benzimidazole derivatives generally exhibit a range of biological activities, including antimicrobial and anticancer effects .
Suppliers and Availability
The compound is available from several suppliers, including Matrix Scientific and ChemBridge, with purity levels typically around 95% .
Safety and Handling
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume